5-(3-Acetylaminophenyl)-3-fluorophenol, 95%

• IUPAC Name: N-[3-(3-fluoro-5-hydroxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C14H12FNO2/c1-9(17)16-13-4-2-3-10(6-13)11-5-12(15)8-14(18)7-11/h2-8,18H,1H3,(H,16,17)
• InChI Key: IYMRGAJCKJMWLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)F)O
• Molecular Formula: C14H12FNO2
• DSSTOX Substance ID: DTXSID70684356
• Molecular Weight: 245.25 g/mol
• CAS RN: 1261918-36-8

Description

5-(3-Acetylaminophenyl)-3-fluorophenol, 95% (hereafter referred to as 5-AP-3-FP) is a chemical compound composed of both a phenol and an amine group. This chemical has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a fluorescent label, and as a compound for studying the mechanism of action of certain drugs.

Scientific Research Applications

5-AP-3-FP has found a variety of uses in scientific research. It has been used as a reagent in organic synthesis, as a fluorescent label, and as a compound for studying the mechanism of action of certain drugs. It has also been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, and as a starting material for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 5-AP-3-FP is not fully understood, but it is thought to act as a competitive inhibitor of certain enzymes. It is believed to bind to the active site of the enzyme and block the binding of the substrate, thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
5-AP-3-FP has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase and lipoxygenase. It has also been found to inhibit the release of certain inflammatory mediators, such as prostaglandins and leukotrienes. In addition, it has been found to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

5-AP-3-FP has several advantages for use in lab experiments. It is relatively easy to synthesize, has a high yield, and is relatively stable in solution. However, there are some limitations to its use in lab experiments. For example, it is not soluble in water, so it must be used in a solvent such as ethanol, acetonitrile, or dimethylformamide. In addition, its mechanism of action is not fully understood, so further research is needed to understand its full potential.

Future Directions

There are several potential future directions for 5-AP-3-FP research. One potential direction is to further explore its mechanism of action and biochemical and physiological effects. It is also possible to explore the potential of 5-AP-3-FP as a drug, either as a single compound or in combination with other drugs. In addition, further research could be done to explore its potential as a fluorescent label or as a reagent in organic synthesis. Finally, it may be possible to explore the potential of 5-AP-3-FP as a starting material for the synthesis of other compounds.

Synthesis Methods

5-AP-3-FP can be synthesized through the reaction of 3-fluorophenol and acetylaminobenzene. This reaction is usually carried out in a solvent such as ethanol, acetonitrile, or dimethylformamide, and takes place at a temperature of 80-90°C. The reaction is usually complete in one hour, although it may take up to three hours depending on the reaction conditions. The yield of the reaction is usually in the range of 80-90%.